G1/S-specific cyclin-D1 (198-212)

• sequence: NPPSMVAAGSVVAAV
• source: Homo sapiens (human)
• synonym: G1/S-specific cyclin-D1 (198-212)

Description

G1/S-specific cyclin-D1

Scientific Research Applications

1. Role in Cancer Development and Therapy

Cyclin D1, as a G1 cyclin, is involved in the G1/S checkpoint of the cell cycle. Its overexpression has been linked to various types of cancer, including lung, esophageal, breast, colon, lymphoma, melanoma, and prostate cancer. Studies have focused on its role as a target for cancer chemoprevention and therapy. For instance, in lung cancer cells, cyclin D1 degradation was induced via the proteasome pathway, affecting cell proliferation and colony formation. This suggests its potential as a target in cancer treatment strategies (Yu et al., 2012); (Nagasawa et al., 2001); (Fu et al., 2004).

2. Cyclin D1 and Cellular Metabolism

Research has shown that cyclin D1 not only regulates the cell cycle but also influences cellular metabolism, fat cell differentiation, and cellular migration. This expanded understanding of cyclin D1's role provides new insights into its function in tumorigenesis (Fu et al., 2004).

3. Impact on Cell Cycle Progression and Proliferation

Cyclin D1's role in G1-to-S cell-cycle transition makes it a critical regulator of cell proliferation. Studies have demonstrated the importance of cyclin D1 in various physiological and pathological conditions, such as skin carcinogenesis and breast cancer, by influencing cell cycle progression and cellular proliferation (Yamamoto et al., 2002); (Chen et al., 2020).

4. Diagnostic and Prognostic Marker in Cancer

Cyclin D1 has been investigated as a diagnostic and prognostic marker in various cancers. For instance, its expression levels have been correlated with clinical outcomes in esophageal and thyroid carcinomas, highlighting its potential use in cancer diagnosis and prognosis (Nagasawa et al., 2001); (Basolo et al., 2000).

5. Role in Immune Response and Inflammation

Research has explored the role of cyclin D1 in the immune system, particularly in inflammatory responses. For example, silencing cyclin D1 in leukocytes revealed its potential as an anti-inflammatory target, offering new therapeutic approaches for inflammatory diseases (Peer et al., 2008).

6. Influence on Subcellular Localization and Function

Studies have shown that the subcellular localization of cyclin D1, whether in the cytoplasm or nucleus, can influence its function in cancer cells. This localization affects cellular processes like apoptosis and cell cycle regulation, suggesting its diverse functional roles within cells (Alao et al., 2006).